3-(2,6-Dichloro-3-fluoro-benzyloxy)-2-nitro-pyridine

• Molecular Formula: C12H7Cl2FN2O3
• Molecular Weight: 317.10 g/mol
• IUPAC Name: 3-[(2,6-dichloro-3-fluorophenyl)methoxy]-2-nitropyridine
• InChI: InChI=1S/C12H7Cl2FN2O3/c13-8-3-4-9(15)11(14)7(8)6-20-10-2-1-5-16-12(10)17(18)19/h1-5H,6H2
• InChI Key: YPYRKNZLHVLIFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)[N+](=O)[O-])OCC2=C(C=CC(=C2Cl)F)Cl

Description

3-(2,6-Dichloro-3-fluoro-benzyloxy)-2-nitro-pyridine is a useful research compound. Its molecular formula is C12H7Cl2FN2O3 and its molecular weight is 317.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of triphenyl phosphine (8.2 g, 0.03 mol) and DEAD (13.65 mL of a 40% solution in toluene) in THF (200 mL) at 0° C. was added a solution of 1-(2,6-dichloro-3-fluoro-phenyl)-ethanol (4.55 g, 0.021 mol) and 3-hydroxy-nitropyridine (3.35 g, 0.023 mol) in THF (200 mL). The resulting bright orange solution was stirred under a nitrogen atmosphere at ambient temperature for 4 hours at which point all starting materials had been consumed. The solvent was removed, and the crude material was dry loaded onto silica gel, and eluted with ethyl acetate-hexanes (20:80) to yield 3-(2,6-dichloro-3-fluoro-benzyloxy)-2-nitro-pyridine (6.21 g, 0.021 mol, 98%) as a pink solid. 1H NMR (CDCl3, 300 MHz) δ1.8-1.85 (d, 3H), 6.0-6.15 (q, 1H), 7.0-7.1 (t, 1H), 7.2-7.21 (d, 1H), 7.25-7.5 (m, 2H), 8.0-8.05 (d, 1H).